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Compound of Interest

Compound Name: Dopaxanthin

Cat. No.: B15206869

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dopaxanthin is a naturally occurring betaxanthin pigment, a class of water-soluble nitrogen-
containing compounds responsible for the yellow to orange coloration in certain plants and
fungi. As a condensation product of L-DOPA and betalamic acid, dopaxanthin has garnered
significant interest within the scientific community for its potent antioxidant properties and
potential applications in the food, pharmaceutical, and cosmetic industries. This technical guide
provides a comprehensive overview of the core physicochemical properties and characteristics
of dopaxanthin, with a focus on data presentation, experimental methodologies, and the
visualization of relevant biological pathways.

Physicochemical Properties

The fundamental physicochemical properties of dopaxanthin are summarized in the tables
below, providing a consolidated reference for researchers.

Table 1: General and Chemical Properties of
Dopaxanthin
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Property Value Source
Molecular Formula C1sH18N20s [1]
Molecular Weight 390.3 g/mol [1]

(2S,4E)-4-[2-[(1S)-1-carboxy-
2-(3,4-

IUPAC Name dihydroxyphenyl)ethylliminoeth  [1]
ylidene]-2,3-dihydro-1H-
pyridine-2,6-dicarboxylic acid

C1--INVALID-LINK--

SMILES 0)0)C(=0)0)C(=0)0">C@HC  [1]
(=0)O

CAS Number 71199-31-0 [1]

Appearance Yellow-orange pigment

Solubility Water-soluble [2]

Table 2: Spectroscopic and Chromatographic Data of
Dopaxanthin

Property Value Source

UV-Vis Absorption Maximum
471 - 486 nm
(Amax)

HPLC Retention Time ~13.9 min (specific conditions)

Synthesis and Biosynthesis

Dopaxanthin can be obtained through both chemical synthesis and biosynthesis. The
fundamental reaction involves the condensation of betalamic acid with L-3,4-
dihydroxyphenylalanine (L-DOPA).

Biosynthetic Pathway of Dopaxanthin
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The biosynthesis of dopaxanthin is a part of the broader betalain synthesis pathway in plants.
It begins with the amino acid tyrosine and proceeds through the key intermediate L-DOPA. The
enzyme DOPA-4,5-dioxygenase (DODA) is crucial for the formation of betalamic acid, which
then spontaneously condenses with L-DOPA to form dopaxanthin.
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Biosynthetic pathway of Dopaxanthin from Tyrosine.

Experimental Protocols
Protocol 1: Semi-synthesis of Dopaxanthin

This protocol outlines a general method for the semi-synthesis of dopaxanthin from betanin, a
readily available betacyanin from beetroot.

Materials:

Betanin extract (from beetroot)

e L-DOPA

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

e Phosphate buffer (pH 6.5)

« DOWEX 50WX8 cation exchange resin
e Sephadex LH-20 resin

¢ High-Performance Liquid Chromatography (HPLC) system
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Methodology:

Hydrolysis of Betanin: Betanin is hydrolyzed to betalamic acid and cyclo-DOPA by adjusting
the pH of the betanin solution to <1.0 with HCI.

Purification of Betalamic Acid: The resulting solution is passed through a DOWEX 50WX8
cation exchange column. Betalamic acid is eluted with water.

Condensation Reaction: The purified betalamic acid is immediately mixed with an equimolar
amount of L-DOPA in a phosphate buffer at pH 6.5. The reaction proceeds spontaneously at
room temperature.

Purification of Dopaxanthin: The reaction mixture is purified using column chromatography
on Sephadex LH-20. The fractions containing dopaxanthin are collected and can be further
purified by semi-preparative HPLC.

Verification: The identity and purity of the synthesized dopaxanthin are confirmed by HPLC
and UV-Vis spectroscopy.

Protocol 2: DPPH Radical Scavenging Assay

This protocol describes a common method to evaluate the antioxidant activity of dopaxanthin.

Materials:

Dopaxanthin solution of known concentration

2,2-diphenyl-1-picrylhydrazyl (DPPH) solution in methanol

Methanol

UV-Vis spectrophotometer

Methodology:

Preparation of DPPH solution: A stock solution of DPPH in methanol is prepared to an
absorbance of approximately 1.0 at 517 nm.
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» Reaction Mixture: Varying concentrations of the dopaxanthin solution are added to the
DPPH solution. A control is prepared with methanol instead of the dopaxanthin solution.

 Incubation: The reaction mixtures are incubated in the dark at room temperature for 30
minutes.

o Absorbance Measurement: The absorbance of each solution is measured at 517 nm.

» Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is
calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control]
x 100 where A_control is the absorbance of the control and A_sample is the absorbance of
the sample.

o |C50 Determination: The concentration of dopaxanthin required to scavenge 50% of the
DPPH radicals (IC50) is determined by plotting the percentage of scavenging activity against
the concentration of dopaxanthin.

Antioxidant Activity and Potential Biological Roles

Dopaxanthin is recognized as a potent antioxidant.[3] Its antioxidant capacity is attributed to
the presence of hydroxyl groups on the catechol moiety of the L-DOPA residue, which can
donate hydrogen atoms or electrons to neutralize free radicals. While specific IC50 values for
dopaxanthin in various antioxidant assays are not extensively reported in readily available
literature, its structural features suggest strong radical scavenging activity.

Potential Signhaling Pathway Interactions

Research on the specific signaling pathways modulated by dopaxanthin is still in its early
stages. However, studies on other betalains, such as betanin, have shown interactions with key
cellular signaling pathways involved in oxidative stress and inflammation, including the Nrf2
and NF-kB pathways. It is plausible that dopaxanthin, due to its structural similarities and
potent antioxidant nature, may also exert its biological effects through the modulation of these
pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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